Cas no 109108-25-0 (Benzoic acid, 4-iodo-, 1,4,7,10-tetraoxacyclododec-2-ylmethyl ester)

• Product Name: Benzoic acid, 4-iodo-, 1,4,7,10-tetraoxacyclododec-2-ylmethyl ester
• CAS No: 109108-25-0
• MF: C₁₆H₂₁IO₆
• MW: 436.238817930222
• CID: 1187329
• Update Time: 2024-08-03

Benzoic acid, 4-iodo-, 1,4,7,10-tetraoxacyclododec-2-ylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-iodo-, 1,4,7,10-tetraoxacyclododec-2-ylmethyl ester

• Inchi： 1S/C16H21IO6/c17-14-3-1-13(2-4-14)16(18)23-12-15-11-21-8-7-19-5-6-20-9-10-22-15/h1-4,15H,5-12H2
• InChI Key： MFJLBBBHDJQUAX-UHFFFAOYSA-N
• SMILES： C(OCC1COCCOCCOCCO1)(=O)C1=CC=C(I)C=C1

Computed Properties

• Exact Mass: 436.03783

Experimental Properties

• Density: 1.442±0.06 g/cm3(Predicted)
• Boiling Point: 507.4±45.0 °C(Predicted)
• PSA: 63.22